Cas no 2034403-61-5 (2-chloro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide)

• Product Name: 2-chloro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
• CAS No: 2034403-61-5
• MF: C₁₆H₁₂ClNO₂S
• MW: 317.789981842041
• CID: 6028887
• PubChem ID: 119101790
• Update Time: 2025-05-20

2-chloro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
• F6516-0058
• 2-chloro-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzamide
• AKOS026702173
• 2034403-61-5
• 2-chloro-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzamide
• 2-chloro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide

• Inchi： 1S/C16H12ClNO2S/c17-13-5-2-1-4-12(13)16(19)18-10-11-7-8-14(20-11)15-6-3-9-21-15/h1-9H,10H2,(H,18,19)
• InChI Key： RBIVFOLBUQRKEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC1=CC=C(C2=CC=CS2)O1)=O

Computed Properties

• Exact Mass: 317.0277275g/mol
• Monoisotopic Mass: 317.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-chloro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide

Comprehensive Overview of 2-chloro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide (CAS No. 2034403-61-5)

2-chloro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide, with the CAS number 2034403-61-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining thiophene and furan rings, which are known for their electron-rich properties and versatility in synthetic chemistry. The presence of a chlorobenzamide moiety further enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in heterocyclic compounds like 2-chloro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide aligns with current trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound’s potential for low-toxicity intermediates makes it a candidate for green solvent compatibility. Additionally, its structural motifs are frequently discussed in AI-driven drug design platforms, where computational models predict its interactions with biological targets. This synergy between experimental and in silico approaches highlights its relevance in modern medicinal chemistry.

From a commercial perspective, CAS 2034403-61-5 is often searched alongside terms like “high-purity benzamide derivatives” and “thiophene-furan hybrids”, reflecting demand from fine chemical suppliers. Its stability under various pH conditions and compatibility with catalytic reactions make it valuable for custom synthesis services. Furthermore, its role in photovoltaic materials research has been explored due to the conjugated system in its aromatic rings, which may contribute to organic semiconductor development.

Safety and handling of 2-chloro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its biodegradability profile is under investigation, aligning with the EPA’s Safer Choice initiative. As regulatory frameworks evolve, this compound’s environmental impact data will be critical for industrial adoption.

In summary, 2034403-61-5 represents a multifaceted compound bridging pharmaceutical innovation and material science. Its structural complexity and adaptability position it as a key player in advancing precision medicine and renewable energy technologies. Future research may uncover novel applications, solidifying its role in next-generation bioactive materials.